Cas no 813459-61-9 (benzyl N-(1S,2R)-2-hydroxy-1,2-diphenylethylcarbamate)

• Product Name: benzyl N-(1S,2R)-2-hydroxy-1,2-diphenylethylcarbamate
• CAS No: 813459-61-9
• MF: C₂₂H₂₁NO₃
• MW: 347.407046079636
• CID: 3038438
• PubChem ID: 11152210
• Update Time: 2025-10-24

benzyl N-(1S,2R)-2-hydroxy-1,2-diphenylethylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl ((1S,2R)-2-hydroxy-1,2-diphenylethyl)carbamate
• benzyl N-(1S,2R)-2-hydroxy-1,2-diphenylethylcarbamate
• 813459-61-9
• benzyl N-[(1S,2R)-2-hydroxy-1,2-diphenylethyl]carbamate
• EN300-28298142

• Inchi： 1S/C22H21NO3/c24-21(19-14-8-3-9-15-19)20(18-12-6-2-7-13-18)23-22(25)26-16-17-10-4-1-5-11-17/h1-15,20-21,24H,16H2,(H,23,25)/t20-,21+/m0/s1
• InChI Key： FNGLFWBDAFAQAG-LEWJYISDSA-N
• SMILES： O[C@H](C1C=CC=CC=1)[C@H](C1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 347.15200
• Monoisotopic Mass: 347.15214353Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56000
• LogP: 4.77860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on benzyl N-(1S,2R)-2-hydroxy-1,2-diphenylethylcarbamate

Introduction to Benzyl N-(1S,2R)-2-hydroxy-1,2-diphenylethylcarbamate (CAS No. 813459-61-9)

Benzyl N-(1S,2R)-2-hydroxy-1,2-diphenylethylcarbamate, a compound with the chemical formula C₂₁H₂₃NO₃, is a meticulously synthesized molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its unique CAS number 813459-61-9, represents a sophisticated derivative of carbamate functionality, which is widely recognized for its potential in medicinal applications. The specific stereochemistry denoted by the (1S,2R) configuration underscores the importance of chirality in determining the biological activity and pharmacokinetic properties of this molecule.

The structural framework of Benzyl N-(1S,2R)-2-hydroxy-1,2-diphenylethylcarbamate incorporates several key functional groups that contribute to its versatility. The presence of a benzyl group at the nitrogen atom enhances the lipophilicity of the compound, while the hydroxyl group at the 2-position introduces a potential site for hydrogen bonding interactions. These features make it an intriguing candidate for further exploration in drug design and development.

In recent years, there has been a growing interest in the development of chiral auxiliaries and catalysts that can facilitate asymmetric synthesis. The stereochemically defined nature of Benzyl N-(1S,2R)-2-hydroxy-1,2-diphenylethylcarbamate aligns well with this trend. Researchers have been exploring its utility as a building block in constructing complex molecular architectures with high enantioselectivity. This has opened up new avenues for the synthesis of enantiomerically pure compounds that are essential for many therapeutic applications.

The pharmacological potential of this compound has not gone unnoticed by the scientific community. Studies have begun to unravel its interactions with various biological targets, suggesting that it may exhibit properties relevant to neurological disorders and anti-inflammatory pathways. The diphenylethyl moiety, in particular, has been associated with compounds that modulate central nervous system activity. This has prompted investigations into whether Benzyl N-(1S,2R)-2-hydroxy-1,2-diphenylethylcarbamate can serve as a lead compound for developing novel therapeutic agents.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of Benzyl N-(1S,2R)-2-hydroxy-1,2-diphenylethylcarbamate. Molecular modeling studies have provided insights into its binding modes with potential targets, helping to rationalize its pharmacological effects. These computational approaches are complemented by experimental validations, which include spectroscopic techniques and crystallographic analyses to confirm the structural integrity and stereochemical purity of the compound.

The synthesis of Benzyl N-(1S,2R)-2-hydroxy-1,2-diphenylethylcarbamate presents unique challenges due to its complex stereochemistry. However, recent methodologies have improved the efficiency and scalability of its production. Enantioselective reactions and chiral resolution techniques have been optimized to ensure high yields and purity. These advancements are crucial for enabling further pharmacological evaluations and clinical investigations.

The growing body of research on this compound underscores its significance in modern drug discovery. Collaborative efforts between synthetic chemists and biologists are essential to fully harness its potential. By integrating expertise from multiple disciplines, scientists can accelerate the translation of laboratory findings into tangible therapeutic benefits.

In conclusion, Benzyl N-(1S,2R)-2-hydroxy-1,2-diphenylethylcarbamate (CAS No. 813459-61-9) is a promising molecule with diverse applications in pharmaceutical chemistry. Its unique structural features and stereochemical configuration make it an attractive candidate for further exploration in drug design and development. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in future therapeutic strategies.